Cas no 2171922-57-7 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid
• CAS No: 2171922-57-7
• MF: C₂₅H₂₆F₂N₂O₆
• MW: 488.480554103851
• CID: 5965384
• PubChem ID: 165571028
• Update Time: 2025-10-21

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid
• 2171922-57-7
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-4,4-difluorobutanoic acid
• EN300-1563063

• Inchi： 1S/C25H26F2N2O6/c26-22(27)20(13-21(30)31)28-23(32)25(9-11-34-12-10-25)29-24(33)35-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,22H,9-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FAANZYCJLWMTQY-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C1(CCOCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 488.17589288g/mol
• Monoisotopic Mass: 488.17589288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid (CAS No. 2171922-57-7)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid (CAS No. 2171922-57-7) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 4,4-difluorobutanoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioconjugation strategies.

One of the most notable features of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in peptide chemistry for its orthogonality and ease of removal under mild conditions. This property aligns with the growing demand for sustainable and efficient synthetic methodologies in the pharmaceutical industry. Recent trends in green chemistry have further highlighted the importance of such compounds, as they reduce the need for harsh deprotection conditions.

The incorporation of a 4,4-difluorobutanoic acid segment in this molecule also opens doors to innovative applications in medicinal chemistry. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them a hotspot in drug discovery. With the rise of precision medicine, researchers are exploring how 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid can be leveraged to design next-generation therapeutics with improved pharmacokinetic profiles.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs require bifunctional molecules that can bridge target proteins and E3 ubiquitin ligases, and the structural flexibility of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid makes it a candidate for such applications. This aligns with the increasing number of searches for "PROTACs in cancer therapy" and "fluorinated peptide linkers," reflecting the scientific community's focus on innovative treatment modalities.

From a synthetic perspective, the compound's oxan-4-ylformamido linker provides a robust scaffold for further functionalization. This feature is particularly relevant in the context of click chemistry, where modular approaches to molecule assembly are gaining traction. The ability to integrate this compound into multicomponent reactions could streamline the production of complex biomolecules, addressing the industry's need for scalable and cost-effective solutions.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid (CAS No. 2171922-57-7) represents a versatile tool in modern chemical research. Its applications span peptide synthesis, fluorinated drug design, and emerging technologies like PROTACs, making it a compound of high relevance in today's scientific landscape. As the demand for tailored therapeutics grows, this molecule is poised to play a pivotal role in advancing biomedical innovation.